Cas no 937619-43-7 (3-[(2-Chloro-6-fluorophenyl)methyl]azetidine)

• Product Name: 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine
• CAS No: 937619-43-7
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 4720622
• PubChem ID: 16780120
• Update Time: 2025-07-18

3-[(2-Chloro-6-fluorophenyl)methyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-chloro-6-fluorophenyl)methyl]azetidine
• 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine

• Inchi： 1S/C10H11ClFN/c11-9-2-1-3-10(12)8(9)4-7-5-13-6-7/h1-3,7,13H,4-6H2
• InChI Key： VUTCBOLQNNESMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1CNC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Additional information on 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine

Research Brief on 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine (CAS: 937619-43-7): Recent Advances and Applications in Chemical Biology and Medicine

3-[(2-Chloro-6-fluorophenyl)methyl]azetidine (CAS: 937619-43-7) is a structurally unique azetidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or pharmacophore in the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

Recent literature indicates that 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine serves as a versatile building block in the synthesis of small-molecule modulators targeting G protein-coupled receptors (GPCRs) and ion channels. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds designed to selectively modulate the activity of dopamine D3 receptors, which are implicated in neuropsychiatric disorders such as schizophrenia and Parkinson's disease. The study reported improved binding affinity and selectivity profiles compared to earlier analogs, underscoring the compound's value in CNS drug design.

In addition to its applications in CNS therapeutics, 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine has been investigated for its antimicrobial properties. A recent preprint (2024) on bioRxiv described its use as a scaffold for developing novel antibiotics targeting multidrug-resistant bacterial strains. The researchers synthesized a library of derivatives and evaluated their activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). Preliminary results indicated promising bacteriostatic effects, with minimal cytotoxicity against mammalian cells, suggesting potential for further optimization.

The synthetic accessibility of 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine has also been a focus of recent research. A 2023 publication in Organic Letters detailed an efficient, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, as it enables cost-effective manufacturing of derivatives for preclinical and clinical studies.

Looking ahead, the unique structural features of 3-[(2-Chloro-6-fluorophenyl)methyl]azetidine, including its constrained azetidine ring and halogen-substituted aromatic moiety, continue to inspire novel drug design strategies. Ongoing research is exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms, as well as its potential in covalent inhibitor development. These emerging applications highlight the compound's versatility and enduring relevance in chemical biology and medicinal chemistry research.